Cas no 84255-30-1 ((2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine)

• Product Name: (2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine
• CAS No: 84255-30-1
• MF: C₂₃H₃₅N₃O₄S
• MW: 449.606704950333
• CID: 888646
• Update Time: 2023-08-03

(2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine Chemical and Physical Properties

Names and Identifiers

• n-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-l-leucine, compound with piperidine (1:1)
• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-leucine, compound with piperidine (1:1)
• (2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine

• Inchi： 1S/C18H24N2O4S.C5H11N/c1-12(2)11-15(18(21)22)19-25(23,24)17-10-6-7-13-14(17)8-5-9-16(13)20(3)4;1-2-4-6-5-3-1/h5-10,12,15,19H,11H2,1-4H3,(H,21,22);6H,1-5H2/t15-;/m0./s1
• InChI Key： RMTYRELLCOHJLO-RSAXXLAASA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N[C@H](C(=O)O)CC(C)C)(=O)=O.N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 587
• Topological Polar Surface Area: 107